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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555268

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the near-infrared
(NIR) dye IR-820 in various aqueous and organic solvents. The information contained herein is
intended to assist researchers, scientists, and professionals in the field of drug development in
preparing and utilizing IR-820 for a range of applications, including but not limited to in vitro and
in vivo imaging, and photothermal therapy.

Introduction to IR-820 Dye

IR-820 is a cyanine-based dye with strong absorption and fluorescence in the near-infrared
spectrum, typically with maximum excitation and emission wavelengths around 820 nm. Its
utility as a fluorescent probe and a photothermal agent has made it a valuable tool in
biomedical research, particularly in the development of theranostics for cancer. A critical aspect
of its application is its solubility, which dictates its formulation, bioavailability, and ultimately its
efficacy in biological systems. This guide summarizes the available quantitative solubility data,
provides detailed experimental protocols for solution preparation and solubility determination,
and illustrates a typical experimental workflow for its use in photothermal therapy.

Quantitative Solubility of IR-820

The solubility of IR-820 has been reported in a limited number of solvents. The following table
summarizes the available quantitative data. It is important to note that solubility can be
influenced by factors such as temperature, pH, and the presence of co-solvents.
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Concentration

Molar

Solvent Concentration Notes
(mg/mL)
(mM)
Ultrasonic warming
) ) and heating to 60°C is
Dimethyl Sulfoxide
5 5.89 recommended.[1] Use
(DMSO)
of newly opened
DMSO is advised.
. ) Sonication and
Dimethyl Sulfoxide )
4.5 5.3 heating to 60°C are
(DMSO0)
recommended.[2]
A concentration of 500
Aqueous Solution pg/mL has been used
0.5 ~0.59
(Water) for photothermal effect
studies.[3]
A PBS dispersion of 2
Phosphate-Buffered 17 5 mg/mL was used for
Saline (PBS) ' intramuscular injection
in mice.[3]
Freshly mixed for
Phosphate-Buffered ) o
0.17 0.2 intravenous tail vein

Saline (PBS)

injection in mice.[1]

Note: The molecular weight of IR-820 is approximately 849.47 g/mol .

Experimental Protocols

3.1.1. In Dimethyl Sulfoxide (DMSO)

A common method for preparing a stock solution of IR-820 involves the use of DMSO.

o Materials: IR-820 dye powder, anhydrous DMSO, sterile microcentrifuge tubes, vortex mixer,

water bath or heating block.
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e Procedure:

o

Weigh the desired amount of IR-820 powder and place it in a sterile microcentrifuge tube.

o Add the appropriate volume of fresh, anhydrous DMSO to achieve the target concentration
(e.g., 5 mg/mL).

o Vortex the mixture to facilitate dissolution.

o If necessary, sonicate the solution and/or heat it to 60°C to ensure complete dissolution.[1]

[2]

o Store the stock solution protected from light at -20°C for short-term storage or -80°C for
long-term storage.

3.1.2. In Aqueous Buffers (e.g., PBS)
For biological applications, IR-820 is often prepared in aqueous buffers.

o Materials: IR-820 dye powder, Phosphate-Buffered Saline (PBS), sterile microcentrifuge
tubes, vortex mixer.

e Procedure:
o Weigh the desired amount of IR-820 powder.
o Add the required volume of PBS to achieve the desired concentration (e.g., 0.2 mM).

o Vortex the mixture thoroughly to ensure a uniform suspension. It is recommended to
prepare these solutions fresh before use.[1]

The shake-flask method is a widely accepted technique for determining the equilibrium
solubility of a compound.

» Materials: IR-820 dye powder, selected solvent, sealed flasks or vials, orbital shaker with
temperature control, centrifuge, spectrophotometer, and materials for creating a calibration
curve.
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e Procedure:

o Preparation of Supersaturated Solution: Add an excess amount of IR-820 powder to a
known volume of the solvent in a sealed flask.

o Equilibration: Place the flask in a temperature-controlled orbital shaker and agitate for a
sufficient period (typically 24-48 hours) to reach equilibrium.

o Phase Separation: After equilibration, centrifuge the suspension at high speed to pellet the
undissolved solid.

o Sample Collection: Carefully collect an aliquot of the clear supernatant.

o Quantification:

Prepare a series of standard solutions of IR-820 with known concentrations in the same
solvent.

» Measure the absorbance of the standard solutions at the wavelength of maximum
absorbance (Amax) of IR-820 using a spectrophotometer to generate a calibration
curve.

» Measure the absorbance of the supernatant from the solubility experiment.

» Determine the concentration of IR-820 in the supernatant by interpolating its
absorbance on the calibration curve. This concentration represents the solubility of IR-
820 in the tested solvent under the specified conditions.

Experimental Workflows and Signaling Pathways

IR-820 is frequently utilized as a photothermal agent in cancer research. The following diagram
illustrates a typical experimental workflow for an in vivo PTT study.
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Caption: Workflow for in vivo photothermal therapy using IR-820.

Current research primarily focuses on the physical properties of IR-820 as a photothermal and
imaging agent. Upon irradiation with near-infrared light, IR-820 absorbs the light energy and
converts it into heat, leading to hyperthermia in the targeted tissue. This localized temperature
increase can induce cell death through apoptosis and necrosis. At present, there is no
evidence to suggest that IR-820 directly interacts with specific signaling pathways in the same
manner as a targeted drug molecule. Its therapeutic effect is a consequence of the physical
phenomenon of heat generation.

The following diagram illustrates the logical relationship of IR-820's mechanism in photothermal
therapy.
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Caption: Mechanism of IR-820 in photothermal therapy.

Conclusion

The solubility of IR-820 is a key parameter for its effective use in research and drug
development. While soluble in DMSQO, its aqueous solubility is more limited, often requiring
specific preparation methods for biological applications. This guide provides a summary of the
currently available solubility data and protocols to aid researchers in their work with this
versatile NIR dye. Further studies are warranted to establish a more comprehensive solubility
profile of IR-820 in a wider range of solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15555268?utm_src=pdf-body
https://www.benchchem.com/product/b15555268?utm_src=pdf-body
https://www.benchchem.com/product/b15555268?utm_src=pdf-body
https://www.benchchem.com/product/b15555268?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ir-820.html
https://www.targetmol.com/compound/ir-820
https://pmc.ncbi.nlm.nih.gov/articles/PMC6735390/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6735390/
https://www.benchchem.com/product/b15555268#ir-820-dye-solubility-in-aqueous-and-organic-solvents
https://www.benchchem.com/product/b15555268#ir-820-dye-solubility-in-aqueous-and-organic-solvents
https://www.benchchem.com/product/b15555268#ir-820-dye-solubility-in-aqueous-and-organic-solvents
https://www.benchchem.com/product/b15555268#ir-820-dye-solubility-in-aqueous-and-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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